Cas no 476280-20-3 (2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 476280-20-3
• MF: C₁₇H₁₇BrN₂O₂S
• MW: 393.298082113266
• CID: 6408329
• PubChem ID: 4099245
• Update Time: 2025-06-08

2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[(3-bromobenzoyl)amino]-4,5,6,7-tetrahydro-5-methyl-
• Oprea1_385865
• 2-[(3-bromobenzoyl)amino]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F0325-0227
• AB00667234-01
• 476280-20-3
• AKOS024575397

• Inchi： 1S/C17H17BrN2O2S/c1-9-5-6-13-12(7-9)14(15(19)21)17(23-13)20-16(22)10-3-2-4-11(18)8-10/h2-4,8-9H,5-7H2,1H3,(H2,19,21)(H,20,22)
• InChI Key： AYLJVOASCMIIQX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=C(C(N)=O)C2=C(CCC(C)C2)S1)=O

Computed Properties

• Exact Mass: 392.01941g/mol
• Monoisotopic Mass: 392.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 433.4±45.0 °C(Predicted)
• pka: 12.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 476280-20-3)

2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 476280-20-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene family, a heterocyclic structure known for its broad range of biological activities. The presence of functional groups such as the 3-bromobenzamido moiety and the methyl substituent at the 5-position of the tetrahydro-1-benzothiophene core imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The benzothiophene scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. It has been widely explored for its potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide molecule represents an advanced derivative that combines the structural features of benzothiophene with additional functionalities that may enhance its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with biological targets more accurately. The 3-bromobenzamido group is particularly interesting as it can serve as a hinge-binding motif, interacting with key residues in protein targets. This feature has been exploited in the design of small-molecule inhibitors for kinases and other enzymes involved in disease pathways.

Moreover, the methyl group at the 5-position of the tetrahydro-1-benzothiophene ring can influence the conformational flexibility and solubility of the molecule. These structural elements collectively contribute to the compound's potential as a lead compound for further optimization. In vitro studies have shown that derivatives of benzothiophene with similar functional groups exhibit promising activities against various disease-related targets.

The synthesis of 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 3-bromobenzamido moiety necessitates careful handling to avoid unwanted side reactions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiophene core efficiently.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to cancer progression. The 3-bromobenzamido group is known to interact with ATP-binding pockets in kinases, which are critical for signal transduction pathways involved in cell growth and survival. Additionally, the tetrahydro-1-benzothiophene ring can modulate binding interactions by influencing the orientation and accessibility of key pharmacophoric groups.

The pharmaceutical industry has increasingly focused on developing novel heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The benzothiophene derivatives stand out among these compounds due to their structural versatility and potential therapeutic applications. The 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide molecule exemplifies this trend by incorporating multiple functional groups that enhance its binding affinity and selectivity.

Future research directions may include exploring structure-activity relationships (SAR) to optimize the pharmacological properties of this compound. By systematically modifying substituents such as the methyl group or introducing additional functional moieties, researchers can fine-tune its activity against specific targets. Additionally, computational studies using molecular dynamics simulations can provide insights into how this compound interacts with biological macromolecules at an atomic level.

The development of new drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The 2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide molecule serves as a testament to the importance of innovative chemical design in advancing drug discovery efforts. Its unique structural features make it a valuable tool for understanding how small molecules modulate biological processes.

In conclusion,2-(3-bromobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 476280-20-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of functional groups and heterocyclic core makes it an attractive candidate for further investigation into drug development against various diseases. As research continues to uncover new therapeutic targets and mechanisms,this molecule will likely play a crucial role in future drug discovery efforts.